Cas no 2229371-73-5 (1-chloro-2-(nitromethyl)-3-(propan-2-ylsulfanyl)benzene)

• Product Name: 1-chloro-2-(nitromethyl)-3-(propan-2-ylsulfanyl)benzene
• CAS No: 2229371-73-5
• MF: C₁₀H₁₂ClNO₂S
• MW: 245.725780487061
• CID: 6519457
• PubChem ID: 165846622
• Update Time: 2025-05-25

1-chloro-2-(nitromethyl)-3-(propan-2-ylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(nitromethyl)-3-(propan-2-ylsulfanyl)benzene
• EN300-1991614
• 2229371-73-5

• Inchi： 1S/C10H12ClNO2S/c1-7(2)15-10-5-3-4-9(11)8(10)6-12(13)14/h3-5,7H,6H2,1-2H3
• InChI Key： AEGIKCQPKCIDDX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C[N+](=O)[O-])SC(C)C

Computed Properties

• Exact Mass: 245.0277275g/mol
• Monoisotopic Mass: 245.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.1Ų

Additional information on 1-chloro-2-(nitromethyl)-3-(propan-2-ylsulfanyl)benzene

1-chloro-2-(nitromethyl)-3-(propan-2-ylsulfanyl)benzene

The compound 1-chloro-2-(nitromethyl)-3-(propan-2-ylsulfanyl)benzene (CAS No. 2229371-73-5) is a highly specialized aromatic compound with a complex structure. This molecule is characterized by the presence of a chlorine atom at position 1, a nitromethyl group at position 2, and an isopropylthio group at position 3 on the benzene ring. The combination of these substituents imparts unique chemical properties to the compound, making it a subject of interest in various fields of research and industrial applications.

Recent studies have highlighted the potential of 1-chloro-2-(nitromethyl)-3-(propan-2-ylsulfanyl)benzene in the development of advanced materials and pharmaceuticals. The nitro group, being an electron-withdrawing substituent, significantly influences the electronic properties of the benzene ring, enhancing its reactivity in certain chemical reactions. This makes it a valuable intermediate in the synthesis of more complex organic molecules. Additionally, the isopropylthio group contributes to the compound's stability and solubility, which are critical factors in its application as a precursor in organic synthesis.

The synthesis of 1-chloro-2-(nitromethyl)-3-(propan-2-ylsulfanyl)benzene involves a multi-step process that typically begins with the chlorination of an aromatic ring followed by subsequent substitution reactions to introduce the nitromethyl and isopropylthio groups. Researchers have explored various catalytic systems and reaction conditions to optimize the yield and purity of this compound. Recent advancements in catalytic chemistry have enabled more efficient pathways for its production, reducing costs and minimizing environmental impact.

In terms of applications, 1-chloro-2-(nitromethyl)-3-(propan-2-ylsulfanyl)benzene has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of semiconducting materials for flexible electronics or advanced display technologies. Furthermore, its stability under harsh conditions suggests potential uses in high-performance polymers and composites.

From a pharmacological perspective, this compound has been studied for its potential as a drug delivery agent or as a component in bioactive molecules. The presence of multiple functional groups allows for versatile interactions with biological systems, making it a valuable tool in drug design and development. Recent research has focused on its ability to act as a scaffold for creating bioisosteres or as a carrier for targeted drug delivery systems.

The environmental impact of 1-chloro-2-(nitromethyl)-3-(propan-2-ylsulfanyl)benzene has also been a topic of interest. Studies have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Results indicate that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications.

In conclusion, 1-chloro-2-(nitromethyl)-3-(propan-2-ylsulfanyl)benzene (CAS No. 2229371-73-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an increasingly important role in both academic and industrial settings.